Journal Name:Journal of Labelled Compounds and Radiopharmaceuticals
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The combination of multi-approach studies to explore the potential therapeutic mechanisms of imidazole derivatives as an MCF-7 inhibitor in therapeutic strategies
Journal of Labelled Compounds and Radiopharmaceuticals ( IF 0 ) Pub Date: 2023-06-27 , DOI: 10.3389/fchem.2023.1197665
Breast cancer covers a large area of research because of its prevalence and high frequency all over the world. This study is based on drug discovery against breast cancer from a series of imidazole derivatives. A 3D-QSAR and activity atlas model was developed by exploring the dataset computationally, using the machine learning process of Flare. The dataset of compounds was divided into active and inactive compounds according to their biological and structural similarity with the reference drug. The obtained PLS regression model provided an acceptable r2 = 0.81 and q2 = 0.51. Protein-ligand interactions of active molecules were shown by molecular docking against six potential targets, namely, TTK, HER2, GR, NUDT5, MTHFS, and NQO2. Then, toxicity risk parameters were evaluated for hit compounds. Finally, after all these screening processes, compound C10 was recognized as the best-hit compound. This study identified a new inhibitor C10 against cancer and provided evidence-based knowledge to discover more analogs.
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Reduced metal nanocatalysts for selective electrochemical hydrogenation of biomass-derived 5-(hydroxymethyl)furfural to 2,5-bis(hydroxymethyl)furan in ambient conditions
Journal of Labelled Compounds and Radiopharmaceuticals ( IF 0 ) Pub Date: 2023-06-20 , DOI: 10.3389/fchem.2023.1200469
Selective electrochemical hydrogenation (ECH) of biomass-derived unsaturated organic molecules has enormous potential for sustainable chemical production. However, an efficient catalyst is essential to perform an ECH reaction consisting of superior product selectivity and a higher conversion rate. Here, we examined the ECH performance of reduced metal nanostructures, i.e., reduced Ag (rAg) and reduced copper (rCu) prepared via electrochemical or thermal oxidation and electrochemical reduction process, respectively. Surface morphological analysis suggests the formation of nanocoral and entangled nanowire structure formation for rAg and rCu catalysts. rCu exhibits a slight enhancement in ECH reaction performance in comparison to the pristine Cu. However, the rAg exhibits more than two times higher ECH performance without compromising the selectivity for 5-(HydroxyMethyl) Furfural (HMF) to 2,5-bis(HydroxyMethyl)-Furan (BHMF) formation in comparison to the Ag film. Moreover, a similar ECH current density was recorded at a reduced working potential of 220 mV for rAg. This high performance of rAg is attributed to the formation of new catalytically active sites during the Ag oxidation and reduction processes. This study demonstrates that rAg can potentially be used for the ECH process with minimum energy consumption and a higher production rate.
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Advances in the adsorption of heavy metal ions in water by UiO-66 composites
Journal of Labelled Compounds and Radiopharmaceuticals ( IF 0 ) Pub Date: 2023-06-20 , DOI: 10.3389/fchem.2023.1211989
The innovative adsorbents known as the Metal-organic Framework (MOFs) had a high specific surface area, various structural types, and good chemical stability. MOFs have been produced through hydrothermal, mechanochemical, microwave-assisted, gelation, and other synthesis methods, and the solvothermal process is one of them that researchers frequently utilize. The UiO materials have a more comprehensive application potential than different subtypes of MOFs among the numerous MOFs that have been synthesized. The synthesis of MOFs and their composites, as well as the adsorption characteristics of UiO materials in the adsorption of various heavy metal ions, have all been examined and summarized in this study.
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Activated biocarbons derived from molasses as new tailored CO2 adsorbents
Journal of Labelled Compounds and Radiopharmaceuticals ( IF 0 ) Pub Date: 2023-06-19 , DOI: 10.3389/fchem.2023.1184389
An innovative and cost-effective method for enhancing CO2 capture by modifying the textural properties of derived activated biocarbons was explored. A molasses solution was prepared with a sucrose concentration of 1 mol/dm3. A two-step synthesis process was involved, which includes the hydrothermal synthesis of spherical carbonaceous materials from molasses followed by chemical activation. The carbonaceous material to activation agent ratio was studied from 1 to 4. The CO2 adsorption of all activated biocarbons was tested at 0, 10, and 20°C and a pressure of up to 1 bar. The results showed a significant correlation between CO2 adsorption and the textural properties of the activated biocarbons. The activated biocarbon with the highest CO2 adsorption of 7.1 mmol/g at 1 bar and 0°C was successfully produced by modifying with KOH. The selectivity of CO2 over N2 calculated on the basis of the Ideal Adsorbed Solution Theory was excellent (16.5). The Sips model was found to be the most suitable, and the isosteric heats of adsorption were also specified.
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Nitrogen-doped hierarchical porous carbons derived from biomass for oxygen reduction reaction
Journal of Labelled Compounds and Radiopharmaceuticals ( IF 0 ) Pub Date: 2023-06-16 , DOI: 10.3389/fchem.2023.1218451
Nowadays biomass has become important sources for the synthesis of different carbon nanomaterials due to their low cost, easy accessibility, large quantity, and rapid regeneration properties. Although researchers have made great effort to convert different biomass into carbons for oxygen reduction reaction (ORR), few of these materials demonstrated good electrocatalytical performance in acidic medium. In this work, fresh daikon was selected as the precursor to synthesize three dimensional (3D) nitrogen doped carbons with hierarchical porous architecture by simple annealing treatment and NH3 activation. The daikon-derived material Daikon-NH3-900 exhibits excellent electrocatalytical performance towards oxygen reduction reaction in both alkaline and acidic medium. Besides, it also shows good durability, CO and methanol tolerance in different electrolytes. Daikon-NH3-900 was further applied as the cathode catalyst for proton exchange membrane (PEM) fuel cell and shows promising performance with a peak power density up to 245 W/g.
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Development of a variety and quality evaluation method for Amomi fructus using GC, electronic tongue, and electronic nose
Journal of Labelled Compounds and Radiopharmaceuticals ( IF 0 ) Pub Date: 2023-06-15 , DOI: 10.3389/fchem.2023.1188219
Amomi fructus is rich in volatile components and valuable as a medicine and edible spice. However, the quality of commercially available A. fructus varies, and issues with mixed sources and adulteration by similar products are common. In addition, due to incomplete identification methods, rapid detection of the purchased A. fructus quality is still an issue. In this study, we developed qualitative and quantitative evaluation models to assess the variety and quality of A. fructus using GC, electronic tongue, and electronic nose to provide a rapid and accurate variety and quality evaluation method of A. fructus. The models performed well; the qualitative authenticity model had an accuracy of 1.00 (n = 64), the accuracy of the qualitative origin model was 0.86 (n = 44), and the quantitative model was optimal on the sensory fusion data from the electronic tongue and electronic nose combined with borneol acetate content, with R2 = 0.7944, RMSEF = 0.1050, and RMSEP = 0.1349. The electronic tongue and electronic nose combined with GC quickly and accurately evaluated the variety and quality of A. fructus, and the introduction of multi-source information fusion technology improved the model prediction accuracy. This study provides a useful tool for quality evaluation of medicine and food.
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High-pressure synthesis of dysprosium carbides
Journal of Labelled Compounds and Radiopharmaceuticals ( IF 0 ) Pub Date: 2023-06-13 , DOI: 10.3389/fchem.2023.1210081
Chemical reactions between dysprosium and carbon were studied in laser-heated diamond anvil cells at pressures of 19, 55, and 58 GPa and temperatures of ∼2500 K. In situ single-crystal synchrotron X-ray diffraction analysis of the reaction products revealed the formation of novel dysprosium carbides, Dy4C3 and Dy3C2, and dysprosium sesquicarbide Dy2C3 previously known only at ambient conditions. The structure of Dy4C3 was found to be closely related to that of dysprosium sesquicarbide Dy2C3 with the Pu2C3-type structure. Ab initio calculations reproduce well crystal structures of all synthesized phases and predict their compressional behavior in agreement with our experimental data. Our work gives evidence that high-pressure synthesis conditions enrich the chemistry of rare earth metal carbides.
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Kinetics and product identification of water-dissolved nitroguaiacol photolysis under artificial sunlight
Journal of Labelled Compounds and Radiopharmaceuticals ( IF 0 ) Pub Date: 2023-07-14 , DOI: 10.3389/fchem.2023.1211061
Nitroguaiacols are typical constituents of biomass-burning emissions, including absorbing aerosols which contribute to climate change. Although they are also harmful to humans and plants, their atmospheric fate and lifetimes are still very speculative. Therefore, in this work, the photolysis kinetics of aqueous-phase 4-nitroguaiacol (4NG) and 5-nitroguaiacol (5NG), and the resulting photo-formed products were investigated under artificial sunlight, observing also the effect of sunlight on the absorption properties of the solutions. We found the photolysis of 5NG slower than that of 4NG, whereas the absorbance in the visible range prevailed in the 5NG solutions at the end of experiments. Although we identified dinitroguaiacol as one of the 4NG photolysis products, which increased light absorption of 4NG-containing solutions, considerably more chromophores formed in the 5NG photolyzed solutions, implying its stronger potential for secondary BrC formation in the atmosphere. In general, denitration, carbon loss, hydroxylation, nitration, and carbon gain were characteristic of 4NG phototransformation, while carbon loss, hydroxylation, and carbon gain were observed in the case of 5NG. The photolysis kinetics was found of the first order at low precursor concentrations (<0.45 mM), resulting in their lifetimes in the order of days (125 and 167 h illumination for 4NG and 5NG, respectively), which suggests long-range transport of the investigated compounds in the atmosphere and proposes their use as biomass-burning aerosol tracer compounds.
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Magnesium production by molten salt electrolysis with liquid tin cathode and multiple effect distillation
Journal of Labelled Compounds and Radiopharmaceuticals ( IF 0 ) Pub Date: 2023-07-03 , DOI: 10.3389/fchem.2023.1192202
Low-cost clean primary production of magnesium metal is important for its use in many applications, from light-weight structural components to energy technologies. This work describes new experiments and cost and emissions analysis for a magnesium metal production process. The process combines molten salt electrolysis of MgO using MgF₂-CaF₂ electrolyte and a reactive liquid tin cathode, with gravity-driven multiple effect thermal system (G-METS) distillation to separate out the magnesium product, and re-use of the tin. Electrolysis experiments with carbon anodes showed current yield above 90%, while a yttria-stabilized zirconia solid oxide membrane (SOM) anode experiment showed 84% current yield. G-METS distillation is an important component of the envisioned process. It can potentially lower costs and energy use considerably compared with conventional magnesium distillation. Techno-economic analysis including detailed mass and energy balances shows that this electrolyte composition could lower costs by utilizing CaO, which is the primary impurity in MgO, as the Hall-Héroult process uses the sodium impurity in alumina. Analysis options include: raw material types (magnesite rock vs. brine or seawater), drying and calcining using electricity vs. natural gas, and carbon vs. SOM anode type. Using SOM inert anodes results in a cost premium around 10%–15%, mostly due to higher electrical energy usage resulting from membrane resistance, and reduces GHG emissions by approximately 1 kg CO₂/kg Mg product. Capital and operating cost estimates, and cradle to gate greenhouse gas (GHG) emissions analysis under several raw material and process technology scenarios, show comparable costs and emissions to those of aluminum production.
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Transition metal anchored on red phosphorus to enable efficient photocatalytic H2 generation
Journal of Labelled Compounds and Radiopharmaceuticals ( IF 0 ) Pub Date: 2023-06-14 , DOI: 10.3389/fchem.2023.1197010
Transition metal (TM) single atom catalysts (SACs) are of great potential for photocatalytic H2 production because of their abundant catalytic active sites and cost-effectiveness. As a promising support material, red phosphorus (RP) based SACs are still rarely investigated. In this work, we have carried out systematic theoretical investigations by anchoring TM atoms (Fe, Co, Ni, Cu) on RP for efficient photocatalytic H2 generation. Our density functional theory (DFT) calculations have revealed that 3d orbitals of TM locate close to the Fermi level to guarantee efficient electron transfer for photocatalytic performances. Compared with pristine RP, the introduction of single atom TM on the surface exhibit narrowed bandgaps, resulting in easier spatial separation for photon-generated charge carriers and an extended photocatalytic absorption window to the NIR range. Meanwhile, the H2O adsorptions are also highly preferred on the TM single atoms with strong electron exchange, which benefits the subsequent water-dissociation process. Due to the optimized electronic structure, the activation energy barrier of water-splitting has been remarkably reduced in RP-based SACs, revealing their promising potential for high-efficiency H2 production. Our comprehensive explorations and screening of novel RP-based SACs will offer a good reference for further designing novel photocatalysts for high-efficiency H2 generation.
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